Cas no 1207183-41-2 ((2R)-1-(3-bromo-5-chlorophenyl)propan-2-ol)

• Product Name: (2R)-1-(3-bromo-5-chlorophenyl)propan-2-ol
• CAS No: 1207183-41-2
• MF: C₉H₁₀BrClO
• MW: 249.532101154327
• CID: 6016611
• PubChem ID: 131174628
• Update Time: 2025-10-05

(2R)-1-(3-bromo-5-chlorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3-bromo-5-chlorophenyl)propan-2-ol
• Benzeneethanol, 3-bromo-5-chloro-a-methyl-, (aR)-
• Benzeneethanol, 3-bromo-5-chloro-α-methyl-, (αR)-

• Inchi： 1S/C9H10BrClO/c1-6(12)2-7-3-8(10)5-9(11)4-7/h3-6,12H,2H2,1H3/t6-/m1/s1
• InChI Key： DWYPOOQLTMDFGY-ZCFIWIBFSA-N
• SMILES： C1(C[C@@H](C)O)=CC(Cl)=CC(Br)=C1

Experimental Properties

• Density: 1.514±0.06 g/cm3(Predicted)
• Boiling Point: 310.4±27.0 °C(Predicted)
• pka: 14.79±0.20(Predicted)

Additional information on (2R)-1-(3-bromo-5-chlorophenyl)propan-2-ol

Recent Advances in the Study of (2R)-1-(3-bromo-5-chlorophenyl)propan-2-ol (CAS: 1207183-41-2)

In recent years, the compound (2R)-1-(3-bromo-5-chlorophenyl)propan-2-ol (CAS: 1207183-41-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral alcohol derivative, characterized by its unique bromo- and chloro-substituted phenyl ring, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex drug molecules.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for (2R)-1-(3-bromo-5-chlorophenyl)propan-2-ol, highlighting its enantioselective synthesis using asymmetric hydrogenation techniques. The researchers achieved a high yield (85%) and excellent enantiomeric excess (98%) using a chiral ruthenium catalyst. This advancement is crucial for the scalable production of the compound, which is often a limiting factor in preclinical development.

Pharmacological investigations have revealed that (2R)-1-(3-bromo-5-chlorophenyl)propan-2-ol exhibits moderate inhibitory activity against certain kinases involved in inflammatory pathways. In vitro assays demonstrated a 50% inhibitory concentration (IC50) of 12.3 μM for JAK3 kinase, suggesting its potential as a lead compound for developing anti-inflammatory agents. However, further optimization is needed to improve its potency and selectivity.

Another significant development is the use of (2R)-1-(3-bromo-5-chlorophenyl)propan-2-ol as a key intermediate in the synthesis of novel GABAA receptor modulators. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed enhanced binding affinity to the α5 subunit of GABAA receptors, which could be beneficial for treating anxiety disorders without the sedative side effects associated with traditional benzodiazepines.

The metabolic stability of (2R)-1-(3-bromo-5-chlorophenyl)propan-2-ol has been evaluated in recent pharmacokinetic studies. While the compound demonstrates reasonable metabolic stability in human liver microsomes (t1/2 = 45 minutes), its rapid glucuronidation in vivo presents a challenge for oral bioavailability. Current research is exploring prodrug strategies to overcome this limitation.

In conclusion, (2R)-1-(3-bromo-5-chlorophenyl)propan-2-ol (CAS: 1207183-41-2) represents a versatile scaffold in medicinal chemistry with multiple therapeutic applications. Recent advances in its synthesis and biological evaluation have laid the foundation for further development of this compound and its derivatives. Future research directions should focus on structure-activity relationship studies to optimize its pharmacological profile and address current limitations in drug-like properties.